Cas no 1204756-51-3 ((S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol)

(S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol structure
1204756-51-3 structure
Product Name:(S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol
CAS No:1204756-51-3
MF:C8H6ClF3O
MW:210.580852031708
CID:4685521
PubChem ID:57770240
Update Time:2024-03-01

(S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Chloro-1-(2,3,4-trifluorophenyl)ethanol
    • S 2-Chloro-1-(2,3,4-trifluoro-phenyl)-ethanol
    • Inchi: 1S/C8H6ClF3O/c9-3-6(13)4-1-2-5(10)8(12)7(4)11/h1-2,6,13H,3H2/t6-/m1/s1
    • InChI Key: JHKJAAJBIXCSPT-ZCFIWIBFSA-N
    • SMILES: ClC[C@H](C1C=CC(=C(C=1F)F)F)O

Computed Properties

  • Exact Mass: 210.0059270g/mol
  • Monoisotopic Mass: 210.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2
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